2-Methyl-2H-indazole-4-carbonitrile

• IUPAC Name: 2-methylindazole-4-carbonitrile
• InChI: InChI=1S/C9H7N3/c1-12-6-8-7(5-10)3-2-4-9(8)11-12/h2-4,6H,1H3
• InChI Key: IXVBGVWMIAYPNJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=N1)C=CC=C2C#N
• Molecular Formula: C9H7N3
• Molecular Weight: 157.17 g/mol

Description

“2-Methyl-2H-indazole-4-carbonitrile” is a derivative of indazole. Indazole is an important heterocycle in drug molecules. Diversely substituted indazole derivatives bear a variety of functional groups and display versatile biological activities.

Synthesis Analysis

Indazoles are synthesized through various methods. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

Indazoles are nitrogen-containing heterocyclic compounds bearing a bicyclic ring structure made up of a pyrazole ring and a benzene ring. Indazole usually contains two tautomeric forms: 1H-indazole and 2H-indazole.

Chemical Reactions Analysis

The synthesis of indazoles involves various chemical reactions. These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds.

Scientific Research Applications

Pyrolysis and Rearrangement Studies

Flash pyrolysis of certain isoxazolones, including compounds related to 2-Methyl-2H-indazole-4-carbonitrile, has been studied to understand their behavior under high temperatures. This process leads to the formation of isocyanoamines, which can rearrange to form indazoles, an important class of compounds in medicinal chemistry (Reichen & Wentrup, 1976).

Synthetic Applications

Research has demonstrated the synthesis of various 1,2,3-triazoles using a process involving acidic hydrolysis. These triazoles, closely related to this compound, have been used to create a range of derivatives for potential applications in various fields, including pharmaceuticals (Albert, 1973).

Corrosion Inhibition

Certain pyranopyrazole derivatives, structurally similar to this compound, have been synthesized and investigated as corrosion inhibitors for metals. This research is vital in understanding how such compounds can protect metals from corrosion, particularly in acidic environments (Yadav et al., 2016).

Anticancer Drug Discovery

The synthesis of 1H-1,2,3-triazole-4-carbonitriles, closely related to this compound, has been explored for creating combinatorial libraries in anticancer drug discovery. This highlights the potential role of such compounds in developing new anticancer medications (Sekh et al., 2021).

Catalytic Synthesis

Research on metal-free cascade reactions has led to the synthesis of novel pyrimido[1,2-b]indazole-3-carbonitrile derivatives. These reactions, which are related to the chemical structure of this compound, are important for synthesizing biologically active compounds (Li et al., 2017).

Safety and Hazards

The safety data sheet for a similar compound, “2-Methyl-2H-indazole-6-boronic acid”, mentions that it is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.